2-(Chloromethyl)-1-ethyl-4-nitrobenzene

• IUPAC Name: 2-(chloromethyl)-1-ethyl-4-nitrobenzene
• InChI: InChI=1S/C9H10ClNO2/c1-2-7-3-4-9(11(12)13)5-8(7)6-10/h3-5H,2,6H2,1H3
• InChI Key: WZDFOTBBBHGNCZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C=C1)[N+](=O)[O-])CCl
• Molecular Formula: C9H10ClNO2
• DSSTOX Substance ID: DTXSID60495094
• Molecular Weight: 199.63 g/mol
• CAS RN: 22490-32-0

Description

2-(Chloromethyl)-1-ethyl-4-nitrobenzene is an organic compound that is commonly used in scientific research. It is also known as Nitrobenzyl Chloride or NBCl. This compound has a yellowish color and is soluble in organic solvents like ethanol, acetone, and chloroform. The molecular formula of NBCl is C9H9ClNO2.

Mechanism of Action

NBCl modifies proteins and peptides by reacting with amino acid residues like cysteine, histidine, and tyrosine. The nitrobenzyl group can then be cleaved using a photolysis reaction, which breaks the bond between the nitrobenzyl group and the modified amino acid residue. This reaction is triggered by exposure to light at a specific wavelength.
Biochemical and Physiological Effects:
NBCl has been shown to have minimal toxicity in vitro and in vivo. However, it can cause irritation to the skin, eyes, and respiratory system if it comes into contact with these areas. NBCl has also been shown to be a weak mutagen in bacterial and mammalian cells.

Advantages and Limitations for Lab Experiments

One advantage of using NBCl in lab experiments is its ability to modify proteins and peptides in a controlled manner. This allows for the development of new materials for drug delivery and other biomedical applications. However, NBCl is also highly reactive and can modify unintended targets if not used carefully. It is also relatively expensive compared to other chemical reagents.

Future Directions

There are several future directions for the use of NBCl in scientific research. One area of interest is the development of new materials for drug delivery and imaging applications. NBCl-modified nanoparticles have shown promise in these areas. Another area of interest is the development of new photolysis reactions that can be triggered by light at different wavelengths. This would allow for greater control over the release of modified peptides and proteins. Finally, there is interest in the use of NBCl in the modification of proteins and peptides for use in biosensors and other diagnostic applications.

Scientific Research Applications

NBCl is widely used in scientific research due to its ability to modify proteins and peptides. It is commonly used to introduce a nitrobenzyl group into peptides and proteins, which can then be cleaved using a photolysis reaction. This allows for the controlled release of the modified peptide or protein in response to light. NBCl has also been used to modify the surface of nanoparticles for drug delivery applications.